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Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321 Get Quote

Essential Safety and Handling Guide for 2-Tert-
butyl-4-methyl-6-nitrophenol
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Tert-butyl-4-methyl-6-nitrophenol (CAS

No. 70444-48-3) is not readily available. The following information is compiled from SDSs of

structurally similar compounds, including other nitrophenols and substituted phenols. It is

intended to provide essential safety and logistical guidance. Researchers, scientists, and drug

development professionals should always conduct a thorough risk assessment before handling

this chemical and consult with their institution's safety office.

This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for handling 2-Tert-butyl-4-methyl-6-nitrophenol in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 2-Tert-butyl-4-methyl-6-nitrophenol is anticipated to be

hazardous.[1][2] The primary routes of exposure are inhalation, skin contact, and eye contact.

The potential health effects include irritation to the skin, eyes, and respiratory system, and it

may be harmful if swallowed.[1][2] Some nitrated phenols also carry a risk of being explosive.

[3] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation Specifications

Eyes/Face
Safety Goggles and Face

Shield

Goggles should provide

protection against chemical

splashes. A face shield should

be worn over the goggles for

maximum protection.[4][5]

Skin Chemical-Resistant Gloves

Butyl rubber or nitrile gloves

are recommended. Inspect

gloves for any tears or

punctures before use.[4]

Lab Coat/Chemical-Resistant

Apron

A flame-retardant lab coat

should be worn. For larger

quantities or splash risks, a

chemical-resistant apron over

the lab coat is advised.

Respiratory NIOSH-Approved Respirator

Use a respirator with an

appropriate cartridge for

organic vapors and

particulates, especially when

handling powders or in poorly

ventilated areas.[6]

Footwear Closed-Toed Shoes
Leather or chemical-resistant

shoes are required.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Operational Plan:

Preparation:
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Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Assemble all necessary equipment and reagents before starting work.

Clearly label all containers with the chemical name and hazard symbols.

Handling:

Avoid creating dust when handling the solid form.[1]

Weigh the chemical in a fume hood or a ventilated balance enclosure.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling, even if gloves were worn.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

bases.[6][8]

Store in a tightly sealed, properly labeled container.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 2: Emergency First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, while holding the

eyelids open. Seek immediate medical attention.

[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them 1-2

glasses of water to drink. Seek immediate

medical attention.[1]

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[8]

For larger spills, contain the spill and absorb it with an inert material (e.g., vermiculite, sand).

Ventilate the area and wash the spill site after the material has been collected.[8]

Disposal Plan
All waste containing 2-Tert-butyl-4-methyl-6-nitrophenol must be treated as hazardous

waste.
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Waste Collection:

Collect all waste, including contaminated PPE and spill cleanup materials, in a designated,

sealed, and properly labeled hazardous waste container.

Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

office.[2]

Do not dispose of this chemical down the drain or in the regular trash.[7]

Ensure compliance with all local, regional, and national regulations for hazardous waste

disposal.[6]

Logical Workflow for Handling 2-Tert-butyl-4-methyl-
6-nitrophenol
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Caption: Workflow for the safe handling and disposal of 2-Tert-butyl-4-methyl-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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